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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 5-Methylquinoline, ensuring the well-being

of laboratory personnel and the integrity of your research.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)
When working with 5-Methylquinoline, a comprehensive approach to personal protection is

critical. The following table summarizes the recommended PPE to mitigate exposure risks.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety glasses with

side-shields conforming to

EN166 or NIOSH-approved

safety goggles. A face shield

should be worn if there is a

splash hazard.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of after contact

with the substance.[1]

Prevents skin contact, which

can cause skin irritation.[2]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[1]

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation.[2]

Skin and Body Protection

A lab coat or other protective

clothing should be worn.

Ensure that skin is not

exposed.

Provides a barrier against

accidental skin contact.

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to strict operational and disposal protocols is necessary to maintain a safe

laboratory environment.

Handling and Storage
Handling: Always handle 5-Methylquinoline in a well-ventilated area, such as a chemical

fume hood.[1] Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[1][3] Keep the container tightly closed when not in use.[1]

Spill Management
In the event of a spill, immediate and appropriate action is required to prevent wider

contamination and exposure.

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Don Appropriate PPE: Before attempting to clean the spill, put on the recommended

personal protective equipment.

Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to absorb the

spilled liquid.[1]

Collect and Dispose: Carefully collect the absorbed material and place it in a suitable, sealed

container for hazardous waste disposal.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Waste Disposal
All waste containing 5-Methylquinoline, including contaminated absorbent materials and

empty containers, must be treated as hazardous waste.[1] Dispose of this waste through a

licensed professional waste disposal service in accordance with local, state, and federal

regulations.[1] Do not pour down the drain.[1]

Quantitative Data Summary
The following table provides a summary of the key physical and chemical properties of 5-
Methylquinoline.
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Property Value Reference

CAS Number 7661-55-4 [4][5]

Molecular Formula C10H9N [4][5]

Molecular Weight 143.19 g/mol [5]

Appearance
Colorless or light yellow oily

liquid
[6]

Boiling Point 262.7 °C [6]

Melting Point 19 °C [6]

Flash Point 104.4 °C [5]

Density 1.083 g/cm³ at 20 °C [6]

Procedural Workflow for Handling 5-Methylquinoline
To ensure a systematic and safe approach to working with 5-Methylquinoline, the following

workflow diagram outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of 5-Methylquinoline.

By adhering to these guidelines, you can significantly minimize the risks associated with

handling 5-Methylquinoline, fostering a safer research environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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